Cas no 2135983-32-1 ((3R)-3-(4-bromo-1,2-thiazol-5-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3R)-3-(4-bromo-1,2-thiazol-5-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 2135983-32-1
• MF: C₁₁H₁₅BrN₂O₄S
• MW: 351.216800928116
• CID: 6122161
• PubChem ID: 165807187
• Update Time: 2025-10-28

(3R)-3-(4-bromo-1,2-thiazol-5-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(4-bromo-1,2-thiazol-5-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• 2135983-32-1
• (3R)-3-(4-bromo-1,2-thiazol-5-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1286855

• Inchi： 1S/C11H15BrN2O4S/c1-11(2,3)18-10(17)14-7(4-8(15)16)9-6(12)5-13-19-9/h5,7H,4H2,1-3H3,(H,14,17)(H,15,16)/t7-/m1/s1
• InChI Key： QUHBVAXKDCROOB-SSDOTTSWSA-N
• SMILES： BrC1C=NSC=1[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 349.99359g/mol
• Monoisotopic Mass: 349.99359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Additional information on (3R)-3-(4-bromo-1,2-thiazol-5-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Compound CAS No. 2135983-32-1: (3R)-3-(4-bromo-1,2-thiazol-5-yl)-3-{(tert-butoxy)carbonylamino}propanoic Acid

The compound CAS No. 2135983-32-1, also known as (3R)-3-(4-bromo-1,2-thiazol-5-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a thiazole ring substituted with a bromine atom at the 4-position and a tert-butoxycarbonyl (Boc) amino group attached to the propanoic acid backbone. The stereochemistry at the chiral center (R configuration) adds another layer of complexity and specificity to its molecular architecture.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as stereo-selective synthesis and protecting group strategies. The presence of the Boc group serves as a protective moiety for the amino functionality, which is crucial during multi-step synthesis processes. This allows chemists to manipulate other reactive sites without interference from the amino group, thereby enhancing the overall efficiency of the synthesis pathway.

The thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, is a well-known motif in pharmaceuticals due to its ability to modulate various biological activities. The substitution pattern on the thiazole ring, particularly the bromine atom at position 4, imparts unique electronic and steric properties that can influence the compound's interactions with biological targets. Recent studies have highlighted the potential of such substituted thiazoles in inhibiting key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

Moreover, the propanoic acid backbone of this compound provides a versatile platform for further functionalization. The carboxylic acid group can be converted into various bioisosteres or conjugated with other molecules to enhance pharmacokinetic properties such as solubility and bioavailability. This makes CAS No. 2135983-32-1 an attractive starting material for developing novel therapeutic agents.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits promising inhibitory effects against certain kinases and proteases. For instance, recent research has shown that it can effectively inhibit the activity of cysteine proteases, which are implicated in inflammatory diseases and cancer progression. The stereochemistry at the chiral center plays a critical role in determining both the potency and selectivity of these interactions.

The development of this compound also aligns with current trends in medicinal chemistry toward designing molecules with improved pharmacokinetic profiles. The presence of bulky groups like the tert-butoxycarbonyl moiety can influence drug absorption, distribution, metabolism, and excretion (ADME) properties. Researchers are actively exploring strategies to optimize these aspects while maintaining or enhancing biological activity.

In conclusion, CAS No. 2135983-32-1 represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure, stereochemistry, and functional groups make it a valuable tool for exploring new therapeutic avenues. As research continues to unfold, this compound is expected to contribute significantly to advancing our understanding of complex biological systems and developing innovative treatments for various diseases.